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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B143559 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Cinoxate, a cinnamate-based UVB filter, requires careful handling and disposal

due to its chemical properties and potential environmental impact. This guide provides

essential information and step-by-step procedures for the safe disposal of cinoxate in a

laboratory setting.

Understanding Cinoxate and its Regulatory Context
Cinoxate is an organic compound primarily used as an ingredient in some sunscreens.[1]

While it has been approved by the FDA for use in over-the-counter sunscreen products at

concentrations up to 3%, its use has declined in favor of more effective and stable UV filters.[2]

[3] It is important to note that cinoxate is not approved for use in sunscreen products in the

European Union.[3]

From a disposal perspective, cinoxate falls under the general regulations for pharmaceutical

and chemical waste. The U.S. Environmental Protection Agency (EPA) regulates the disposal

of such waste under the Resource Conservation and Recovery Act (RCRA).[4] These

regulations mandate that hazardous pharmaceutical waste be managed at permitted treatment

facilities, with incineration being a common method of disposal.
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Before proceeding with disposal, it is imperative to handle cinoxate with appropriate personal

protective equipment (PPE). This includes:

Gloves: Chemical-resistant gloves should be worn.

Eye Protection: Safety glasses with side shields or goggles are necessary.

Lab Coat: A lab coat or other protective clothing should be worn.

Ventilation: Work in a well-ventilated area to avoid inhalation of any dust or aerosols.

In case of accidental exposure, follow these first-aid measures:

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation: Move to fresh air.

Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce

vomiting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to cinoxate.
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Property Value Reference

Molecular Formula C14H18O4

Molecular Weight 250.29 g/mol

Melting Point -25 °C

Boiling Point 184-187 °C at 2 mmHg

Water Solubility
Practically insoluble (approx.

0.05%)

LogP (o/w) 2.350 (estimated)

Approved Concentration (USA) Up to 3% in sunscreens

Step-by-Step Disposal Procedure
The recommended disposal procedure for cinoxate is based on best practices for chemical

waste management and adherence to regulatory guidelines.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the cinoxate waste is pure, in a solution, or mixed with

other chemicals. This will dictate the appropriate disposal pathway.

Segregate: Do not mix cinoxate waste with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office. It should be collected in a

dedicated, properly labeled waste container.

Step 2: Containerization and Labeling

Select an Appropriate Container: Use a chemically compatible container with a secure lid.

For liquid waste, ensure the container is leak-proof.

Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the

full chemical name "Cinoxate," and any other identifiers required by your institution. The

accumulation start date should also be clearly marked.
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Step 3: Storage

Designated Storage Area: Store the sealed waste container in a designated hazardous

waste accumulation area. This area should be secure, well-ventilated, and away from

incompatible materials.

Incompatibilities: Cinoxate is incompatible with strong oxidizing agents. Ensure it is not

stored near these substances.

Step 4: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Do Not Dispose in Regular Trash or Drains: Under no circumstances should cinoxate be

disposed of in the regular trash or poured down the drain. Improper disposal can lead to

environmental contamination of soil and water.

Alternative Disposal Consideration:

The most favorable course of action is to minimize waste generation. Consider recycling any

unused portion of the material for its approved use or returning it to the manufacturer or

supplier.

Experimental Protocols
While specific experimental protocols involving cinoxate are vast and varied, the disposal

procedures outlined above are universally applicable. The key principle is to treat all materials

contaminated with cinoxate (e.g., gloves, absorbent pads, empty containers) as hazardous

waste and dispose of them accordingly.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical workflow for

the proper disposal of cinoxate.
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Caption: A flowchart illustrating the step-by-step process for the safe disposal of cinoxate
waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of cinoxate, thereby protecting themselves, their

colleagues, and the environment. Always consult your institution's specific guidelines and the

relevant Safety Data Sheet (SDS) for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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